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Compound of Interest

Compound Name: FM-red

Cat. No.: B11928510

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the preparation of a working solution of

MitoTracker Red FM from a stock solution. MitoTracker Red FM is a red-fluorescent dye that

selectively stains mitochondria in live cells. Its accumulation is dependent on membrane

potential, making it a valuable tool for assessing mitochondrial health and function.

Data Presentation
The following table summarizes the key quantitative data for the preparation and use of

MitoTracker Red FM.
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Parameter Value Notes

Stock Solution Concentration 1 mM Prepared in anhydrous DMSO.

Recommended Working

Concentration
25 - 500 nM

Optimal concentration may

vary by cell type and

experimental conditions.[1][2]

Incubation Time 15 - 45 minutes

Time may be adjusted based

on cell type and experimental

goals.[1]

Excitation Maximum ~581 nm

Emission Maximum ~644 nm

Storage of Stock Solution
-20°C, desiccated and

protected from light

Avoid repeated freeze-thaw

cycles.[1]

Experimental Protocols
Preparation of 1 mM Stock Solution
Materials:

MitoTracker Red FM (lyophilized powder)

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Protocol:

Bring the vial of lyophilized MitoTracker Red FM powder and the anhydrous DMSO to room

temperature before opening to prevent moisture condensation.

To prepare a 1 mM stock solution, reconstitute the 50 µg of MitoTracker Red FM in 94 µl of

anhydrous DMSO.[3]
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Vortex the solution briefly to ensure the powder is fully dissolved.

Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C, protected from light. When stored properly, the

stock solution in DMSO is stable for up to one month.

Preparation of Working Solution
Materials:

1 mM MitoTracker Red FM stock solution

Pre-warmed (37°C) appropriate buffer or cell culture medium (e.g., serum-free medium,

PBS)

Sterile tubes

Pipettes and sterile pipette tips

Protocol:

Thaw an aliquot of the 1 mM MitoTracker Red FM stock solution at room temperature,

protected from light.

Determine the desired final working concentration. A typical starting range is 100-200 nM.

The optimal concentration should be determined experimentally for each cell type and

application.

Dilute the 1 mM stock solution into pre-warmed cell culture medium or buffer to achieve the

desired working concentration. For example, to prepare 1 mL of a 200 nM working solution,

add 0.2 µL of the 1 mM stock solution to 999.8 µL of the medium.

Mix the working solution thoroughly by gentle pipetting or vortexing.

The working solution should be prepared fresh for each experiment and used immediately.

Do not store the diluted working solution.
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Mandatory Visualization
The following diagram illustrates the workflow for preparing a working solution of MitoTracker

Red FM from a stock solution.
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Caption: Workflow for preparing MitoTracker Red FM working solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11928510/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparing-a-working-solution-of-mitotracker-red-fm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control and Best Practices
Avoid Light Exposure: MitoTracker Red FM is light-sensitive. All steps should be performed

with minimal light exposure to prevent photobleaching.

Anhydrous DMSO: Use high-quality, anhydrous DMSO to prepare the stock solution to

prevent hydrolysis of the dye.

Optimize Concentration: The optimal working concentration can vary between cell lines and

experimental conditions. It is recommended to perform a concentration titration to determine

the lowest effective concentration that provides sufficient signal without causing cellular

toxicity.

Cell Health: Ensure cells are healthy and actively growing before staining, as the dye's

accumulation is dependent on mitochondrial membrane potential.

Controls: Include appropriate controls in your experiments, such as unstained cells and cells

treated with a mitochondrial membrane potential disruptor (e.g., CCCP) to confirm the

specificity of the staining.

Fixation: Note that the fluorescence of MitoTracker Red FM may be compromised by

aldehyde-based fixation. If fixation is required, protocols should be optimized, and the signal

should be carefully validated. MitoTracker Deep Red FM is often recommended as a more

fixable alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparing a Working
Solution of MitoTracker Red FM]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928510/docs#application-notes-and-protocols-
preparing-a-working-solution-of-mitotracker-red-fm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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